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Abstract

This document provides a detailed protocol for the preparation of a stock solution of ERGi-
USU-6 mesylate, a potent and selective inhibitor of the ERG oncoprotein.[1][2] Accurate
preparation of this stock solution is critical for ensuring reproducibility and reliability in
downstream experiments, including in vitro cell-based assays and in vivo animal studies. This
guide outlines the necessary materials, step-by-step procedures, and essential storage
conditions to maintain the integrity and activity of the compound.

Introduction

ERGi-USU-6 mesylate is a small molecule inhibitor that has demonstrated significant potential
in selectively targeting cancer cells harboring ERG gene fusions, which are prevalent in a
majority of prostate cancers.[1] The compound acts by inhibiting the atypical kinase RIOK2,
leading to a downstream reduction in ERG protein levels and subsequent inhibition of cancer
cell growth.[3] To facilitate research and development involving this compound, a standardized
and reproducible method for preparing a stable, high-concentration stock solution is
paramount. This protocol provides a clear and concise methodology for dissolving and storing
ERGIi-USU-6 mesylate for experimental use.

Quantitative Data Summary
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For ease of reference, the key quantitative data for ERGi-USU-6 mesylate is summarized in

the table below.

Property Value

Chemical Formula C14H18N404S
Molecular Weight 338.38 g/mol
CAS Number 2756327-67-8
Appearance Solid powder
Solubility Soluble in DMSO

Recommended Solvent

Dimethyl sulfoxide (DMSOQO), anhydrous

Storage of Solid

Dry, dark, and at 0-4°C for short term (days to

weeks) or -20°C for long term (months to years).

Stock Solution Storage

Aliguot and store at -20°C for up to 1 month or
-80°C for up to 6 months. Avoid repeated

freeze-thaw cycles.

In Vitro ICso (VCaP cells)

Cell Growth: 0.089 uM; ERG Protein Inhibition:
0.17 uM; RIOK2 Protein Inhibition: 0.13 puM[4][5]

In Vivo MTD (mice)

100 mg/kg (vehicle: 90% PEG + 10% DMSO)[6]
[7]

Experimental Protocol: Preparation of a 10 mM
ERGI-USU-6 Mesylate Stock Solution

This protocol describes the preparation of a 10 mM stock solution of ERGi-USU-6 mesylate in

dimethyl sulfoxide (DMSO).

Materials

 ERGI-USU-6 mesylate powder

e Anhydrous Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes or vials

Calibrated precision balance

Vortex mixer

Pipettes and sterile filter tips

Procedure

o Equilibration: Before opening, allow the vial of ERGi-USU-6 mesylate powder to equilibrate
to room temperature for at least 15-20 minutes. This prevents condensation of moisture onto
the compound.

e Weighing: Carefully weigh the desired amount of ERGi-USU-6 mesylate powder in a sterile
microcentrifuge tube using a calibrated precision balance. For example, to prepare 1 mL of a
10 mM stock solution, weigh out 3.38 mg of the compound.

o Calculation:

Volume (L) x Concentration (mol/L) = Moles

0.001 L x 0.010 mol/L = 0.00001 moles

Moles x Molecular Weight ( g/mol ) = Mass (g)

0.00001 moles x 338.38 g/mol = 0.00338 g = 3.38 mg

e Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube containing the
ERGi-USU-6 mesylate powder. To prepare a 10 mM solution with 3.38 mg of the compound,
add 1 mL of DMSO.

» Dissolution: Tightly cap the tube and vortex thoroughly until the powder is completely
dissolved. Gentle warming in a water bath (not exceeding 37°C) can be used to aid
dissolution if necessary. Visually inspect the solution to ensure there are no visible particles.

 Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, it is
highly recommended to aliquot the stock solution into smaller, single-use volumes in sterile
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microcentrifuge tubes. The volume of the aliquots should be based on the requirements of
your future experiments.

o Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 6 months).[4] Ensure the tubes are tightly sealed to prevent solvent
evaporation and contamination.

Signaling Pathway and Experimental Workflow
Diagrams

The following diagrams illustrate the targeted signaling pathway of ERGi-USU-6 and the
experimental workflow for preparing the stock solution.

ERGI-USU-6 Mesylate Inhibits Regulates ERG Oncoprotein Promotes Cancer Cell Growth
& Proliferation

Click to download full resolution via product page

Caption: Targeted signaling pathway of ERGi-USU-6 mesylate.
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Caption: Experimental workflow for stock solution preparation.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b14079476?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14079476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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